Cas no 1707735-62-3 (1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1707735-62-3
• MF: C₉H₇ClN₄O₃
• MW: 254.629880189896
• CID: 5152187
• Update Time: 2025-11-07

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-(5-chloro-1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-

• Inchi： 1S/C9H7ClN4O3/c1-13-8(15)7(10)6(4-11-13)14-3-2-5(12-14)9(16)17/h2-4H,1H3,(H,16,17)
• InChI Key： ICQRGXKIKAAZQC-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C(=O)N(C)N=C2)C=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid: A Comprehensive Overview

The compound 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1707735-62-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridazine ring fused with a pyrazole moiety and a carboxylic acid group. The presence of these functional groups makes it an interesting candidate for exploring its properties and applications in drug design, material science, and other related disciplines.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its characterization using advanced analytical tools like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The structural elucidation of CAS No. 1707735-62-3 has provided critical insights into its electronic properties and reactivity, paving the way for further exploration of its functional applications.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug discovery. The pyridazine ring, known for its aromatic stability and electron-withdrawing properties, plays a pivotal role in modulating the biological activity of the molecule. Similarly, the pyrazole moiety contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that 1-(5-Chloro... exhibits potent inhibitory activity against several enzymes implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological significance, this compound has also garnered attention in materials science due to its potential as a building block for advanced materials. The combination of electron-deficient aromatic rings and carboxylic acid groups makes it suitable for applications in supramolecular chemistry and coordination polymers. Researchers have explored its ability to form self-assembled structures under specific conditions, which could be harnessed for developing novel materials with tailored properties.

The synthesis of CAS No. 1707735-62-3 involves a multi-step process that typically begins with the preparation of intermediates such as chloropyridazines and pyrazole derivatives. These intermediates are then subjected to coupling reactions under optimized conditions to yield the final product. The use of green chemistry principles in these syntheses has become increasingly popular, aiming to minimize environmental impact while maintaining high efficiency.

From an environmental standpoint, understanding the degradation pathways of 1-(5-Chloro... is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolytic degradation under specific pH conditions, releasing less complex byproducts that are less hazardous to the environment. This information is vital for regulatory agencies and industries involved in handling such compounds.

In conclusion, CAS No. 1707735-62-3, or 1-(5-Chloro..., stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, combined with cutting-edge synthetic methods and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new facets of its properties and utilities, this compound is poised to make significant contributions to the advancement of science and technology.